Cas no 956393-88-7 (3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione)

• Product Name: 3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione
• CAS No: 956393-88-7
• MF: C₁₈H₁₅BrN₂O₃
• MW: 387.227303743362
• CID: 5705603
• PubChem ID: 3647989
• Update Time: 2025-06-10

3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• SR-01000308207
• AKOS000819220
• 956393-88-7
• 3-[2-(4-bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione
• 3-[2-(4-bromophenyl)-2-oxoethyl]-5-methyl-5-phenyl-1H-imidazole-2,4(3H,5H)-dione
• MS-0414
• SR-01000308207-1
• AKOS016340224
• 2,4-Imidazolidinedione, 3-[2-(4-bromophenyl)-2-oxoethyl]-5-methyl-5-phenyl-
• 3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione

• Inchi： 1S/C18H15BrN2O3/c1-18(13-5-3-2-4-6-13)16(23)21(17(24)20-18)11-15(22)12-7-9-14(19)10-8-12/h2-10H,11H2,1H3,(H,20,24)
• InChI Key： SWPFUIKJGLARKY-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)(C2=CC=CC=C2)C(=O)N1CC(C1=CC=C(Br)C=C1)=O

Computed Properties

• Exact Mass: 386.02660g/mol
• Monoisotopic Mass: 386.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• pka: 7.26±0.70(Predicted)

Additional information on 3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione

Research Brief on 3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione (CAS: 956393-88-7)

The compound 3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione (CAS: 956393-88-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound belongs to the imidazolidine-2,4-dione class, which is known for its diverse pharmacological properties, including anti-inflammatory, anticonvulsant, and anticancer effects.

Recent studies have highlighted the unique structural features of 3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione, particularly the presence of the 4-bromophenyl and phenyl groups, which contribute to its bioactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific kinase enzymes involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

Another key area of research involves the compound's role in cancer therapy. A preprint article from BioRxiv (2024) reported that 3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic proteins. The study employed flow cytometry and Western blotting to confirm these findings, further supporting its potential as an anticancer agent. However, the authors noted the need for additional in vivo studies to assess its pharmacokinetics and toxicity profiles.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of this compound. A 2023 paper in Organic Process Research & Development detailed a scalable synthetic route using a modified Knoevenagel condensation, achieving a yield of 78% with high enantiomeric purity. This methodological improvement is critical for future large-scale production and clinical evaluation.

In summary, 3-[2-(4-Bromophenyl)-2-oxoethyl]-5-methyl-5-phenylimidazolidine-2,4-dione (CAS: 956393-88-7) represents a promising candidate for further drug development, particularly in inflammation and oncology. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety and efficacy in preclinical models. The compound's versatility and bioactivity underscore its potential to address unmet medical needs in these therapeutic areas.